Cas no 6976-04-1 ( )

• Product Name: &nbsp
• CAS No: 6976-04-1
• MF: C₆H₇NNaS
• MW: 148.181250810623
• CID: 974194
• PubChem ID: 20467822
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• sodium p-amino-phenylthiolate; sodium 4-aminothiophenolate; sodium p-aminothiophenoxide; NSC20578; 4-aminothiophenol sodium salt;
• NSC20578
• NSC-20578
• DTXSID80607551
• sodium;4-aminobenzenethiol
• 6976-04-1
•  

• Inchi： 1S/C6H7NS.Na/c7-5-1-3-6(8)4-2-5;/h1-4,8H,7H2;/q;+1
• InChI Key： VLRHPZZUUCUUNG-UHFFFAOYSA-N
• SMILES： SC1C=CC(=CC=1)N.[Na+]

Computed Properties

• Exact Mass: 148.02000
• Monoisotopic Mass: 148.01968968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 66.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 64.82000
• LogP: 2.13870